Cas no 2416218-54-5 (rac-1-(1R,3S,5s)-3,5-bis(aminomethyl)cyclohexylmethanamine trihydrochloride)

• Product Name: rac-1-(1R,3S,5s)-3,5-bis(aminomethyl)cyclohexylmethanamine trihydrochloride
• CAS No: 2416218-54-5
• MF: C₉H₂₄Cl₃N₃
• MW: 280.665959358215
• MDL: MFCD32667751
• CID: 5675120
• PubChem ID: 146121152
• Update Time: 2025-06-13

rac-1-(1R,3S,5s)-3,5-bis(aminomethyl)cyclohexylmethanamine trihydrochloride Chemical and Physical Properties

Names and Identifiers

• [3,5-Bis(aminomethyl)cyclohexyl]methanamine;trihydrochloride
• 2416218-54-5
• Z4435096448
• EN300-26673190
• 1-[(1R,3S,5s)-3,5-bis(aminomethyl)cyclohexyl]methanamine trihydrochloride
• rac-1-(1R,3S,5s)-3,5-bis(aminomethyl)cyclohexylmethanamine trihydrochloride

• MDL： MFCD32667751
• Inchi： 1S/C9H21N3.3ClH/c10-4-7-1-8(5-11)3-9(2-7)6-12;;;/h7-9H,1-6,10-12H2;3*1H
• InChI Key： XUISPPJZQHGODU-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.NCC1CC(CN)CC(CN)C1

Computed Properties

• Exact Mass: 279.103581g/mol
• Monoisotopic Mass: 279.103581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 91.2
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.1Ų

Additional information on rac-1-(1R,3S,5s)-3,5-bis(aminomethyl)cyclohexylmethanamine trihydrochloride

Comprehensive Overview of rac-1-(1R,3S,5s)-3,5-bis(aminomethyl)cyclohexylmethanamine trihydrochloride (CAS No. 2416218-54-5)

The compound rac-1-(1R,3S,5s)-3,5-bis(aminomethyl)cyclohexylmethanamine trihydrochloride (CAS No. 2416218-54-5) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its unique structural features, including multiple aminomethyl groups and a cyclohexylmethanamine backbone, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting neurological disorders, inflammation, and metabolic diseases.

In recent years, the demand for chiral amines and cyclohexyl derivatives has surged, driven by their role in asymmetric synthesis and medicinal chemistry. The rac-1-(1R,3S,5s)-3,5-bis(aminomethyl)cyclohexylmethanamine trihydrochloride stands out due to its stereochemical complexity, which is critical for modulating biological activity. This aligns with current trends in precision medicine, where researchers seek compounds with high selectivity and minimal off-target effects.

From a synthetic perspective, the trihydrochloride salt form of this compound enhances its stability and solubility, making it more suitable for formulation studies. This is particularly relevant for oral drug delivery systems, a hot topic in pharmaceutical R&D. The compound's CAS No. 2416218-54-5 is frequently searched in databases like SciFinder and Reaxys, reflecting its growing importance in academic and industrial labs.

Another area of interest is the compound's potential role in enzyme inhibition and receptor modulation. Its aminomethyl groups can participate in hydrogen bonding and electrostatic interactions, which are crucial for binding to biological targets. This has sparked discussions in forums and publications about its applicability in designing next-generation therapeutics for conditions like Alzheimer's disease and diabetes.

Environmental and regulatory considerations are also part of the conversation around rac-1-(1R,3S,5s)-3,5-bis(aminomethyl)cyclohexylmethanamine trihydrochloride. While it is not classified as hazardous, its synthesis and handling require adherence to Good Laboratory Practices (GLP). This aspect is often highlighted in safety data sheets (SDS) and compliance guidelines, which are frequently accessed by professionals in the field.

In summary, rac-1-(1R,3S,5s)-3,5-bis(aminomethyl)cyclohexylmethanamine trihydrochloride (CAS No. 2416218-54-5) is a compound of significant scientific and commercial interest. Its multifaceted applications, from drug development to biochemical research, make it a subject of ongoing investigation. As the pharmaceutical industry continues to evolve, this compound is likely to play a pivotal role in advancing therapeutic innovations.